Symphytine
Overview
Description
Symphytine is a natural product found in various organisms including Pulmonaria obscura and Myosotis scorpioides . It belongs to the Boraginaceae family and has been used for centuries for various medicinal purposes such as treating bone breakages, sprains, rheumatism, liver problems, gastritis, ulcers, skin problems, joint pain, contusions, wounds, gout, hematomas, and thrombophlebitis .
Molecular Structure Analysis
The molecular formula of Symphytine is C20H31NO6 . It is a but-2-enoate ester and a member of pyrrolizines .Physical And Chemical Properties Analysis
Symphytine has a molecular weight of 381.5 g/mol . More detailed physical and chemical properties are not available in the retrieved papers.Scientific Research Applications
-
Bone Healing and Rheumatism
-
Liver Problems
-
Gastritis and Ulcers
-
Skin Problems
-
Joint Pain and Contusions
-
Wound Healing
-
Gout Treatment
-
Thrombophlebitis Treatment
-
Hematomas Treatment
-
Anti-inflammatory and Antioxidant Activity
-
Analgesic Activity
- Application: The roots of Symphytum officinale have been examined for their analgesic activity .
- Method: Petroleum ether, chloroform, and ethanol extracts (400mg/kg body weight) of roots of Symphytum officinale were tested in Swiss albino mice . Acetic acid-induced writhing model and tail immersion methods were employed to test analgesic activity . Diclofenac sodium was used as a standard drug (5mg/kg) .
- Results: The ethanol extract produced significant analgesic activity when compared with the standard drug diclofenac sodium .
-
Anti-inflammatory and Vasoprotective Activity
- Application: Water-soluble high-molecular preparations from the roots and stems of Symphytum asperum and Symphytum caucasicum exhibit significant anticomplementary and antioxidant activity .
- Method: The principal component of these preparations is poly [oxy-1-carboxy-2-(3,4-dihydroxyphenyl)ethylene] .
- Results: These preparations inhibit reactive oxygen species (ROS), either by directly influencing their production by the polymorphonuclear neutrophiles, or by scavenging these ROS . The high anticomplementary and antioxidant properties make this polymer a potential anti-inflammatory, vasoprotective, and wound-healing agent .
-
Wound Healing
- Application: Extracts from Symphytum asperum and S.caucasicum have been used in folk medicine in the treatment of fractures and wounds .
- Method: The aforenamed extracts contain allantoin, claimed to be a cell proliferation-stimulating agent responsible for the wound-healing properties of Symphytum .
Safety And Hazards
Future Directions
The Symphytum genus is waiting for researchers to develop safe and effective anti-inflammatory agents for additional investigation of other different mechanisms of action . Considering the innumerable potentialities of the Symphytum species and their widespread use in the world, it is extremely important to identify the areas of intense research and the main gaps in order to design future studies .
properties
IUPAC Name |
[(7R,8R)-7-[(E)-2-methylbut-2-enoyl]oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31NO6/c1-6-13(4)18(23)27-16-8-10-21-9-7-15(17(16)21)11-26-19(24)20(25,12(2)3)14(5)22/h6-7,12,14,16-17,22,25H,8-11H2,1-5H3/b13-6+/t14-,16+,17+,20-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVWPTZQHBOWRTF-SMLWLWDZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC1CCN2C1C(=CC2)COC(=O)C(C(C)C)(C(C)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@@H]1CCN2[C@@H]1C(=CC2)COC(=O)[C@@]([C@H](C)O)(C(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Symphytine | |
CAS RN |
22571-95-5 | |
Record name | Symphytine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22571-95-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Symphytine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022571955 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | SYMPHYTINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3K8W67TIDS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.